N-[[2-[[(4-Cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-beta-alanine

• IUPAC Name: 3-[[2-[(4-cyanoanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
• InChI: InChI=1S/C25H22N6O3/c1-30-21-10-7-18(25(34)31(13-11-24(32)33)22-4-2-3-12-27-22)14-20(21)29-23(30)16-28-19-8-5-17(15-26)6-9-19/h2-10,12,14,28H,11,13,16H2,1H3,(H,32,33)
• InChI Key: RTTVEDNJNQCLFS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C#N
• Molecular Formula: C25H22N6O3
• Molecular Weight: 454.5 g/mol

Description

N-[[2-[[(4-Cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-beta-alanine is a useful research compound. Its molecular formula is C25H22N6O3 and its molecular weight is 454.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Co-crystallization Studies

• Research Focus: The co-crystallization of a benzimidazole derivative with fumaric acid and maleic acid has been explored. This study provides insights into the crystal structures and thermal stability of these compounds.
  • Key Findings: The study revealed different conformations in the crystal structures and determined the thermal stability order of these conformations.
  • Techniques Used: Single-crystal X-ray diffractions, Hirshfeld surfaces analysis, DFT calculations, DSC measurements, IR, and Raman spectroscopy.
  • Source: Zhai et al., 2017.

Antimicrobial and Cytotoxic Activity

• Research Focus: The synthesis and evaluation of antimicrobial and cytotoxic activities of novel azetidine-2-one derivatives of 1H-benzimidazole.
  • Key Findings: Certain synthesized compounds exhibited significant antibacterial and cytotoxic activities in vitro.
  • Techniques Used: Characterization through IR, 1H NMR, 13C NMR, Mass spectral technique, and evaluation of anti-bacterial and cytotoxic properties.
  • Source: Noolvi et al., 2014.

Safety and Hazards

This compound is classified as a combustible solid. It has a GHS07 safety rating, indicating that it can cause harm if swallowed, and it may cause skin irritation, serious eye irritation, and respiratory irritation.

Mechanism of Action

Target of Action

The compound, also known as “3-[[2-[(4-cyanoanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid”, is a prodrug of dabigatran . The primary target of this compound is thrombin, a key enzyme in the coagulation cascade .

Mode of Action

The compound acts as a nonpeptide direct thrombin inhibitor . It binds to the active site of thrombin, preventing it from catalyzing the conversion of fibrinogen to fibrin, a key step in blood clot formation .

Biochemical Pathways

By inhibiting thrombin, the compound disrupts the coagulation cascade, preventing the formation of blood clots . This can have downstream effects on various biochemical pathways related to hemostasis and thrombosis.

Result of Action

The inhibition of thrombin by the compound prevents the formation of blood clots, reducing the risk of thrombotic events such as stroke and pulmonary embolism .

Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (50.0 mmol) in 500 mL ethanol and 50 mL water was added 3-({2-[(4-Cyano-phenylamino)-methyl]-1-methyl-1H-benzoimidazole-5-carbonyl}-pyridin-2-yl-amino)-propionic acid ethyl ester (41.4 mmol). The mixture was stirred at room temperature for three hours, then ca. 350 mL ethanol were distilled off, ca. 100 mL water was added and the pH was adjusted to 6. Then diethylether (50 mL) was added and the mixture stirred over night. The product was isolated by filtration and used without further purification.